Cas no 858117-61-0 (Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(4-chlorophenyl)-)

• Product Name: Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(4-chlorophenyl)-
• CAS No: 858117-61-0
• MF: C₁₄H₈BrClN₂O
• MW: 335.583121299744
• CID: 663268
• PubChem ID: 11404919
• Update Time: 2025-04-19

Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)(4-chlorophenyl)-
• (5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-(4-chlorophenyl)methanone
• 858117-61-0
• DTXSID10464912
• SCHEMBL857915

• Inchi： 1S/C14H8BrClN2O/c15-9-5-11-12(7-18-14(11)17-6-9)13(19)8-1-3-10(16)4-2-8/h1-7H,(H,17,18)
• InChI Key： OCTBSAFWSLZSEB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(C1C=CC(=CC=1)Cl)=O)=CN2

Computed Properties

• Exact Mass: 333.95085g/mol
• Monoisotopic Mass: 333.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų